1-(1H-indol-4-ylmethyl)-1H,1'H-2,4'-biimidazole

• IUPAC Name: 4-[[2-(1H-imidazol-5-yl)imidazol-1-yl]methyl]-1H-indole
• InChI: InChI=1S/C15H13N5/c1-2-11(12-4-5-17-13(12)3-1)9-20-7-6-18-15(20)14-8-16-10-19-14/h1-8,10,17H,9H2,(H,16,19)
• InChI Key: YVVNUNLAAWKZLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CNC2=C1)CN3C=CN=C3C4=CN=CN4
• Molecular Formula: C15H13N5
• Molecular Weight: 263.30 g/mol

Description

“1-(1H-indol-4-ylmethyl)-1H,1’H-2,4’-biimidazole” is a chemical compound that belongs to the class of indole derivatives. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties.

Synthesis Analysis

The synthesis of indole derivatives has been a topic of fundamental interest to organic and medicinal chemists. The synthesis of such compounds often involves multiple functionalities and their biological screening is a common strategy for pharmacological evaluation of future drug candidates.

Molecular Structure Analysis

Indole derivatives are important types of molecules and natural products. They are found in proteins in the form of amino acids, such as tryptophan. The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, makes it a useful heterocyclic compound having broad-spectrum biological activities.

Chemical Reactions Analysis

Indole derivatives show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Physical And Chemical Properties Analysis

Indoles are physically crystalline and colorless in nature with specific odors. They are also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Mechanism of Action

The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine.

Safety and Hazards

The safety data sheet for a similar compound, “1-(1-METHYL-1H-INDOL-4-YL)METHYLAMINE 97”, indicates that it causes severe skin burns and eye damage. It is advised to not breathe its dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection/hearing protection.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The synthesis of indole derivatives and their biological screening is the most adapted strategy in the world for pharmacological evaluation of future drug candidates.